Cas no 749219-01-0 (2,5-Dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carboxylic Acid)

• Product name: 2,5-Dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carboxylic Acid
• CAS No: 749219-01-0
• MF: C₁₄H₁₅NO₂
• MW: 229.2744
• MDL: MFCD03658004
• CID: 844102
• PubChem ID: 2339295

2,5-Dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2,5-DIMETHYL-1-M-TOLYL-1H-PYRROLE-3-CARBOXYLIC ACID
• 2,5-Dimethyl-1-(m-tolyl)-1H-pyrrole-3-carboxylic acid
• EN300-00945
• 2,5-dimethyl-1-(3-methylphenyl)pyrrole-3-carboxylic Acid
• 749219-01-0
• J-507359
• Z56858160
• 2,5-Dimethyl-1-(m-tolyl)-1H-pyrrole-3-carboxylicacid
• BDBM50543180
• MFCD03658004
• CS-0218433
• 2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carboxylic acid
• CHEMBL4632861
• AKOS000263452
• SB63349
• G36161
• 2,5-Dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carboxylic Acid

• MDL： MFCD03658004
• Inchi： InChI=1S/C14H15NO2/c1-9-5-4-6-12(7-9)15-10(2)8-13(11(15)3)14(16)17/h4-8H,1-3H3,(H,16,17)
• InChI Key： IOJALCGKYLGWBU-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)N2C(=CC(=C2C)C(=O)O)C

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• XLogP3: 3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 411.6±33.0 °C at 760 mmHg
• Flash Point: 202.7±25.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,5-Dimethyl-1-(3-methylphenyl)-1H-pyrrole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)